Cas no 26294-98-4 (2-Pentenenitrile, (2E)-)

• Product Name: 2-Pentenenitrile, (2E)-
• CAS No: 26294-98-4
• MF: C₅H₇N
• MW: 81.1157810688019
• CID: 279188
• PubChem ID: 5364360
• Update Time: 2025-04-19

2-Pentenenitrile, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile, (2E)-
• pent-2-enenitrile
• (E)-pent-2-enenitrile
• 2-Pentenenitrile, (E)-
• Q27252950
• 26294-98-4
• J-006230
• (2E)-2-Pentenenitrile
• trans-pent-2-enenitrile
• 13284-42-9
• TRANS-1-BUTENYL CYANIDE
• CHEMBL2138413
• 1-Buten-1-yl Cyanide
• EINECS 236-297-0
• (E)-2-Pentenenitrile
• 2-Pentenenitrile, technical, ~70% (GC)
• EINECS 247-593-4
• P0870
• (Z)-2-Pentenenitrile
• AKOS000121304
• NS00084668
• NCGC00090845-02
• 2-PENTENENITRILE
• UNII-1VA047EULA
• TRANS-2-PENTENENITRILE
• 2 - Pentenenitrile
• 1VA047EULA
• 2-Pentenenitrile, (Z)-
• 4,6-DINITRO-O-CRESOLSODIUMSALT
• W-110644
• EN300-19303
• (2E)-pent-2-enenitrile
• (2E)-2-Pentenenitrile #
• ISBHMJZRKAFTGE-ONEGZZNKSA-N
• NCGC00090845-01
• CCRIS 6089
• 4-(4-HYDROXY-6-METHYL-PYRIMIDIN-2-YLAMINO)-BENZOICACID
• 2-PENTENENITRILE, TRANS-

• MDL： MFCD00001936
• Inchi： 1S/C5H7N/c1-2-3-4-5-6/h3-4H,2H2,1H3/b4-3+
• InChI Key： ISBHMJZRKAFTGE-ONEGZZNKSA-N
• SMILES： N#C/C=C/CC

Computed Properties

• Exact Mass: 81.05791
• Monoisotopic Mass: 81.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.85